Cas no 1394776-71-6 (2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide)

2-Bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide is a halogenated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a bromo-substituted pyridine core linked to a chloro-methylphenyl moiety via a carboxamide bridge, offering structural versatility for further functionalization. Its distinct halogenation pattern enhances reactivity in cross-coupling reactions, making it a valuable intermediate in synthetic chemistry. The presence of both bromine and chlorine substituents may contribute to improved binding affinity in target interactions, particularly in kinase inhibition studies. This compound’s well-defined molecular architecture supports its utility in medicinal chemistry for the development of biologically active molecules. High purity and stability under standard conditions further ensure reliable performance in research applications.
2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide structure
1394776-71-6 structure
Product Name:2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide
CAS No:1394776-71-6
MF:C13H10BrClN2O
MW:325.588301181793
CID:5681280
PubChem ID:71854169
Update Time:2025-10-29

2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z1407992022
    • EN300-26585950
    • 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide
    • 1394776-71-6
    • AKOS033315557
    • Inchi: 1S/C13H10BrClN2O/c1-8-6-10(15)2-3-11(8)17-13(18)9-4-5-16-12(14)7-9/h2-7H,1H3,(H,17,18)
    • InChI Key: NORBFDQFEDIKMR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CN=1)C(NC1C=CC(=CC=1C)Cl)=O

Computed Properties

  • Exact Mass: 323.96650g/mol
  • Monoisotopic Mass: 323.96650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 42Ų

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Additional information on 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide

Comprehensive Guide to 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide (CAS 1394776-71-6): Properties, Applications, and Market Insights

2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide (CAS 1394776-71-6) is a specialized organic compound that has gained significant attention in pharmaceutical research and agrochemical development. This pyridine-carboxamide derivative features a unique molecular structure combining bromo, chloro, and methyl substituents, making it particularly valuable for targeted applications in medicinal chemistry and crop protection formulations.

The compound's molecular formula C13H10BrClN2O reveals its heterocyclic nature, with the pyridine core serving as an excellent scaffold for further chemical modifications. Recent studies highlight its potential as a key intermediate in developing novel kinase inhibitors, addressing current research trends in targeted cancer therapies. The presence of both bromine and chlorine substituents enhances its reactivity profile, allowing for diverse synthetic transformations.

In pharmaceutical applications, 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide has shown promise in the development of small molecule drugs targeting inflammatory pathways. Researchers are particularly interested in its potential to modulate specific protein-protein interactions, a hot topic in drug discovery circles. The compound's lipophilic properties and molecular weight of 325.59 g/mol make it suitable for crossing biological membranes, an essential characteristic for oral drug candidates.

The agrochemical industry has explored CAS 1394776-71-6 as a potential crop protection agent, with preliminary studies suggesting activity against certain fungal pathogens. Its structural features resemble those of successful commercial fungicides, sparking interest in its mode of action and structure-activity relationships. These investigations align with current agricultural challenges posed by increasing pesticide resistance and the need for environmentally friendly solutions.

From a synthetic chemistry perspective, 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide presents interesting challenges and opportunities. The bromo substituent at position 2 of the pyridine ring offers a convenient handle for cross-coupling reactions, while the carboxamide functionality provides additional sites for structural diversification. These characteristics make it a valuable building block in combinatorial chemistry and fragment-based drug design approaches.

Market analysis indicates growing demand for CAS 1394776-71-6 among contract research organizations and specialty chemical suppliers. The compound's price per gram varies significantly based on purity levels (typically 95-98%) and order quantities, reflecting its status as a research-grade chemical. Current production focuses on small-scale synthesis to meet the needs of academic and industrial laboratories engaged in hit-to-lead optimization programs.

Recent patent literature reveals multiple applications of 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide in developing new therapeutic agents. Several filings describe its incorporation into larger molecular frameworks targeting specific disease pathways, particularly in oncology and metabolic disorders. These developments correspond with increasing searches for "pyridine-based drug candidates" and "heterocyclic building blocks" in scientific databases.

Environmental and safety considerations for CAS 1394776-71-6 follow standard laboratory protocols for handling organic intermediates. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during manipulation. The compound's stability under various conditions has been documented, with recommended storage in cool, dry environments away from strong oxidizers.

Analytical characterization of 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide typically employs HPLC, NMR spectroscopy, and mass spectrometry techniques. The compound's distinct spectral signatures facilitate quality control in research settings, addressing common researcher queries about "how to verify pyridine-carboxamide purity". Recent advancements in analytical methods have improved detection limits for potential impurities in batches of this material.

The future outlook for CAS 1394776-71-6 appears promising, with potential expansions into additional therapeutic areas and agricultural applications. Ongoing research explores its utility in proteolysis targeting chimera (PROTAC) development, a cutting-edge approach in drug discovery. As the scientific community continues to investigate structure-based drug design strategies, demand for specialized intermediates like this compound is expected to grow steadily.

For researchers considering 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide for their projects, several commercial suppliers offer the material with varying lead times and technical support levels. Comparative evaluations of supplier reliability and batch-to-batch consistency remain important considerations, reflecting common concerns voiced in online scientific forums and procurement discussions.

In conclusion, 2-bromo-N-(4-chloro-2-methylphenyl)pyridine-4-carboxamide (CAS 1394776-71-6) represents a versatile chemical entity with significant potential across multiple research domains. Its unique structural features and demonstrated utility in medicinal chemistry make it a compound of continuing interest to scientists addressing current challenges in human health and agricultural productivity.

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